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Compound of Interest

Compound Name: alpha-D-ribopyranose

Cat. No.: B1624052 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides immediate, essential safety and

logistical information for handling alpha-D-ribopyranose, including personal protective

equipment (PPE) recommendations, operational procedures, and disposal plans.

Personal Protective Equipment (PPE)
While alpha-D-ribopyranose is not classified as a hazardous substance, adherence to

standard laboratory safety protocols is essential to ensure a safe working environment.[1][2]

The following PPE is recommended when handling alpha-D-ribopyranose in solid form or in

solution:
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PPE Category Recommended Equipment Rationale

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from potential

splashes of solutions or

accidental contact with the

solid powder.[3][4][5]

Hand Protection Nitrile or latex gloves
Prevents direct skin contact

with the chemical.[3][6]

Body Protection Standard laboratory coat
Protects clothing and skin from

potential spills.[3][6]

Respiratory Protection
Not generally required under

normal use conditions.[4][5]

If handling procedures are

likely to generate significant

dust, a NIOSH-approved

respirator (e.g., N95) may be

used to avoid inhalation.[1][6]

Operational Plan: A Step-by-Step Guide for Safe
Handling
Proper handling of alpha-D-ribopyranose minimizes exposure risk and ensures the integrity of

the compound for experimental use.

1. Preparation and Weighing:

Before handling, ensure the work area is clean and uncluttered.

Wear the appropriate PPE as outlined in the table above.

When weighing the solid, handle it in a well-ventilated area.[2][3]

To minimize dust formation, avoid vigorous scooping or pouring of the powder.[3]

2. Solution Preparation:
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When dissolving alpha-D-ribopyranose, add the solid to the solvent slowly to prevent

splashing.

If heating is required to dissolve the solid, do so gently and use appropriate heat-resistant

gloves.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

3. Storage:

Store alpha-D-ribopyranose in a tightly sealed container in a cool, dry, and well-ventilated

place.[2][3]

Keep it away from strong oxidizing agents, as they are incompatible.[7]

Disposal Plan
Alpha-D-ribopyranose is not regulated as a hazardous waste.[8] However, proper disposal

procedures should still be followed to maintain a safe and compliant laboratory.

Solid Waste:

For small quantities of solid alpha-D-ribopyranose, it can be carefully swept up, collected in

a suitable container, and disposed of in the regular laboratory trash.[7]

Avoid creating dust during cleanup.[7]

Liquid Waste:

Aqueous solutions of alpha-D-ribopyranose can typically be disposed of down the drain

with plenty of water, in accordance with local regulations.

Do not dispose of solutions containing hazardous solvents in the sink. These should be

collected in an appropriate hazardous waste container.

Safety and Physical Data
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The following table summarizes key safety and physical data for alpha-D-ribopyranose.

Property Value

Molecular Formula C₅H₁₀O₅

Molecular Weight 150.13 g/mol [9]

Appearance Off-white to light yellow solid powder[5][7]

Odor Odorless[7]

Melting Point 88 - 92 °C[5]

Solubility Soluble in water[7]

Stability Stable under normal conditions[2][7]

Hazard Classification Not a hazardous substance or mixture[1][2]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of alpha-D-
ribopyranose, from initial preparation to final disposal.
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Caption: Workflow for safe handling of alpha-D-ribopyranose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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